Cas no 2308479-45-8 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid
• CAS No: 2308479-45-8
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5866311
• PubChem ID: 165803118
• Update Time: 2025-05-22

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid
• EN300-1472756
• 2308479-45-8
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]hexanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-2-7-15(12-22(31)32)29-23(33)21(13-25(26,27)28)30-24(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21H,2,7,12-14H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t15-,21?/m0/s1
• InChI Key： CMIULCSLNQSERU-ZDGMYTEDSA-N
• SMILES： FC(CC(C(N[C@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid

Comprehensive Analysis of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2308479-45-8)

The compound (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2308479-45-8) is a specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutyl side chain, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential to enhance drug stability and target specificity, particularly in the context of precision medicine and therapeutic protein engineering.

In recent years, the demand for fluorinated compounds like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid has surged, driven by their role in improving metabolic stability and binding affinity in drug candidates. The Fmoc group is widely recognized in solid-phase peptide synthesis (SPPS), a technique pivotal to modern biopharmaceutical development. This compound’s trifluoromethyl moiety further contributes to its lipophilicity and electron-withdrawing properties, which are critical for optimizing drug-receptor interactions. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize molecules with tailored physicochemical properties.

From a synthetic chemistry perspective, CAS No. 2308479-45-8 exemplifies the convergence of organic chemistry and biotechnology. Its design addresses key challenges in peptide modification, such as side-chain reactivity and protecting group compatibility. The compound’s chiral center at the 3S position ensures stereochemical precision, a factor increasingly scrutinized in regulatory submissions for new therapeutics. Moreover, its application extends to proteomics research, where it serves as a tool for studying post-translational modifications and enzyme-substrate interactions.

The growing interest in sustainable chemistry has also spotlighted compounds like (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid. Researchers are exploring green synthesis routes to produce such molecules with reduced environmental footprint, leveraging catalytic methods and biocatalysts. This aligns with broader industry goals to minimize hazardous waste while maintaining high-yield and high-purity outputs. Additionally, the compound’s relevance to antibody-drug conjugates (ADCs) and targeted drug delivery systems underscores its versatility in addressing unmet medical needs.

In summary, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidohexanoic acid (CAS No. 2308479-45-8) represents a cutting-edge tool for advancing drug discovery and biomolecular engineering. Its structural features cater to contemporary demands for selective, stable, and efficacious therapeutic agents, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of personalized medicine and biopharmaceuticals.